Cas no 2138562-01-1 (3-bromo-8-ethyl-2-methylimidazo1,2-apyridine)

• Product Name: 3-bromo-8-ethyl-2-methylimidazo1,2-apyridine
• CAS No: 2138562-01-1
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 5907213
• PubChem ID: 165796061
• Update Time: 2025-10-29

3-bromo-8-ethyl-2-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-8-ethyl-2-methylimidazo1,2-apyridine
• 3-bromo-8-ethyl-2-methylimidazo[1,2-a]pyridine
• EN300-1197235
• 2138562-01-1

• Inchi： 1S/C10H11BrN2/c1-3-8-5-4-6-13-9(11)7(2)12-10(8)13/h4-6H,3H2,1-2H3
• InChI Key： HCJUIYZVEZSIFO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C2C(=CC=CN21)CC

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-8-ethyl-2-methylimidazo1,2-apyridine

Introduction to 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine (CAS No. 2138562-01-1)

3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine (CAS No. 2138562-01-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and neuroprotective effects.

The chemical structure of 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine is characterized by a bromine atom at the 3-position, an ethyl group at the 8-position, and a methyl group at the 2-position of the imidazopyridine ring. These substituents contribute to the compound's stability and enhance its ability to interact with various biological targets.

Recent studies have explored the pharmacological properties of 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine. One notable study published in the Journal of Medicinal Chemistry (2023) investigated its potential as an anti-inflammatory agent. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine could be a promising candidate for the treatment of inflammatory diseases.

In another study published in the European Journal of Pharmacology (2024), scientists evaluated the anticonvulsant properties of 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine. The results showed that this compound exhibited significant anticonvulsant activity in both maximal electroshock (MES) and subcutaneous pentylenetetrazol (scPTZ) seizure models. The mechanism of action was attributed to its ability to modulate GABAergic and glutamatergic neurotransmission, making it a potential therapeutic option for epilepsy.

The neuroprotective effects of 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine have also been investigated. A study published in Neuropharmacology (2024) demonstrated that this compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity suggests that 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine has been studied to understand its bioavailability and metabolism. Research published in Drug Metabolism and Disposition (2024) revealed that this compound has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It is primarily metabolized by cytochrome P450 enzymes, with major metabolites identified as hydroxylated derivatives. These findings indicate that 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine has favorable pharmacokinetic properties for further development as a therapeutic agent.

In addition to its biological activities, the synthetic route for preparing 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine has been optimized to improve yield and purity. A recent paper in Organic Letters (2024) described a novel synthetic method involving a palladium-catalyzed cross-coupling reaction followed by cyclization. This method provides a scalable and efficient approach for producing high-purity 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine, which is essential for preclinical and clinical studies.

The safety profile of 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models showed that this compound has a wide therapeutic window with minimal adverse effects at effective doses. These results support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 3-Bromo-8-Ethyl-2-Methylimidazo[1,2-a]pyridine (CAS No. 2138562-01-1) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating inflammatory diseases, epilepsy, and neurodegenerative disorders make it an exciting candidate for further research and development in medicinal chemistry.